Cas no 1803848-90-9 (3-Fluoro-4-iodopyridine-2-methanol)

3-Fluoro-4-iodopyridine-2-methanol is a fluorinated and iodinated pyridine derivative with a hydroxymethyl functional group at the 2-position. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications, due to its reactive halogen and alcohol moieties. The presence of both fluorine and iodine enhances its utility in cross-coupling reactions, such as Suzuki or Sonogashira couplings, enabling precise structural modifications. The hydroxymethyl group further allows for derivatization into esters, ethers, or other functionalized compounds. Its well-defined structure and high purity make it suitable for research and development in medicinal chemistry, where regio- and chemoselective transformations are critical.
3-Fluoro-4-iodopyridine-2-methanol structure
1803848-90-9 structure
Product Name:3-Fluoro-4-iodopyridine-2-methanol
CAS No:1803848-90-9
MF:C6H5FINO
MW:253.012877225876
CID:4905434
Update Time:2025-05-19

3-Fluoro-4-iodopyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

    • 3-Fluoro-4-iodopyridine-2-methanol
    • Inchi: 1S/C6H5FINO/c7-6-4(8)1-2-9-5(6)3-10/h1-2,10H,3H2
    • InChI Key: DMRUTXCXDUFPLS-UHFFFAOYSA-N
    • SMILES: IC1C=CN=C(C=1F)CO

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 114
  • XLogP3: 0.8
  • Topological Polar Surface Area: 33.1

3-Fluoro-4-iodopyridine-2-methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029006369-250mg
3-Fluoro-4-iodopyridine-2-methanol
1803848-90-9 95%
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$1,048.60 2022-04-02
Alichem
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3-Fluoro-4-iodopyridine-2-methanol Related Literature

Additional information on 3-Fluoro-4-iodopyridine-2-methanol

Comprehensive Overview of 3-Fluoro-4-iodopyridine-2-methanol (CAS No. 1803848-90-9): Properties, Applications, and Industry Relevance

3-Fluoro-4-iodopyridine-2-methanol (CAS No. 1803848-90-9) is a fluorinated and iodinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique halogen-substituted pyridine structure, serves as a versatile intermediate in organic synthesis. Its molecular formula, C6H5FINO, combines fluorine and iodine substituents, which enhance its reactivity and applicability in cross-coupling reactions, a topic frequently searched in modern synthetic chemistry forums.

The growing demand for halogenated heterocycles like 3-Fluoro-4-iodopyridine-2-methanol is driven by their role in designing bioactive molecules. Researchers often explore its potential in drug discovery, particularly for targeting kinase inhibitors or antimicrobial agents. A trending question in AI-driven platforms is, "How do halogenated pyridines improve drug bioavailability?" This compound’s polar hydroxyl group and electron-withdrawing halogens contribute to enhanced solubility and binding affinity, addressing such queries effectively.

From a synthetic perspective, CAS No. 1803848-90-9 is pivotal in palladium-catalyzed reactions, such as Suzuki-Miyaura couplings, a technique widely discussed in SEO-optimized chemistry blogs. Its 4-iodo substituent acts as an excellent leaving group, while the 2-methanol moiety offers derivatization opportunities. These features align with Google Trends data showing increased searches for "iodopyridine applications in medicinal chemistry."

Environmental and regulatory trends also influence the compound’s relevance. With the rise of green chemistry, users frequently ask, "Are halogenated intermediates sustainable?" While 3-Fluoro-4-iodopyridine-2-methanol requires careful handling, its efficiency in reducing synthetic steps supports atom economy—a key principle in sustainable synthesis. This balances its utility with eco-conscious practices, a hot topic in 2024.

Analytical characterization of this compound typically involves NMR spectroscopy and mass spectrometry, techniques often searched alongside its CAS number. The 19F-NMR signal around -120 ppm and distinct iodine-induced isotopic patterns in MS spectra are critical identifiers, as highlighted in academic databases and patent literature.

In conclusion, 3-Fluoro-4-iodopyridine-2-methanol (CAS No. 1803848-90-9) exemplifies the intersection of structural complexity and practical utility in modern chemistry. Its alignment with trending search terms like "fluoropyridine synthesis" and "iodinated building blocks" underscores its enduring value across R&D sectors, making it a staple in high-impact scientific workflows.

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